3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide

• Molecular Formula: C25H24N2O7
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C25H24N2O7/c1-29-17-8-14(9-18(13-17)30-2)24(28)26-16-6-7-20-19(12-16)27-25(34-20)15-10-21(31-3)23(33-5)22(11-15)32-4/h6-13H,1-5H3,(H,26,28)
• InChI Key: CHOREZPVIISURR-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)OC

Description

3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as 'DMTBOB' and belongs to the family of benzoxazole derivatives.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide is not fully understood. However, it has been proposed that this compound may act as an inhibitor of certain enzymes involved in the development and progression of diseases such as cancer and Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide in lab experiments include its potential usefulness in the treatment of various diseases and its fluorescent properties for imaging biological systems. However, limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide include further studies on its mechanism of action, potential side effects, and optimization of its structure for improved efficacy. Additionally, this compound may have potential applications in the development of new diagnostic tools and therapeutics for various diseases.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide involves a series of chemical reactions. The starting material for the synthesis is 3,4,5-trimethoxybenzaldehyde, which is reacted with 2-aminophenol to form 2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazole. This intermediate compound is then reacted with 3,5-dimethoxybenzoyl chloride to form the final product, 3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide.

Scientific Research Applications

The potential applications of 3,5-dimethoxy-N-[2-(3,4,5-trimethoxyphenyl)-1,3-benzoxazol-5-yl]benzamide in scientific research are diverse. This compound has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as a fluorescent probe for imaging biological systems.